Cas no 1261846-00-7 (5-Methoxypyrazine-2-acetonitrile)

• Product Name: 5-Methoxypyrazine-2-acetonitrile
• CAS No: 1261846-00-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4823688
• Update Time: 2025-10-19

5-Methoxypyrazine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxypyrazine-2-acetonitrile

• Inchi： 1S/C7H7N3O/c1-11-7-5-9-6(2-3-8)4-10-7/h4-5H,2H2,1H3
• InChI Key： NLEUDDKUOVDQTA-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: -0.2
• Topological Polar Surface Area: 58.8

Additional information on 5-Methoxypyrazine-2-acetonitrile

Introduction to 5-Methoxypyrazine-2-acetonitrile (CAS No. 1261846-00-7)

5-Methoxypyrazine-2-acetonitrile (CAS No. 1261846-00-7) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazine and nitrile functionalities, has garnered attention for its potential in drug discovery and development. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements related to 5-Methoxypyrazine-2-acetonitrile.

The chemical structure of 5-Methoxypyrazine-2-acetonitrile is defined by a pyrazine ring substituted with a methoxy group at the 5-position and a cyanoethyl group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The methoxy group is known for its electron-donating effect, which can influence the reactivity and stability of the compound. The cyanoethyl group, on the other hand, provides a versatile handle for further chemical modifications and derivatizations.

In terms of physical properties, 5-Methoxypyrazine-2-acetonitrile is typically a solid at room temperature with a molecular weight of approximately 149.14 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. The compound's solubility profile is crucial for its application in drug discovery, where it can be readily dissolved in appropriate solvents for testing in cell-based assays and animal models.

The synthesis of 5-Methoxypyrazine-2-acetonitrile has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 5-methoxypyrazine-2-carbaldehyde with cyanoacetic acid in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic addition mechanism, leading to the formation of the desired product. Another approach involves the condensation of 5-methoxypyrazine-2-carboxylic acid with acrylonitrile in the presence of a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). Both methods offer high yields and are scalable for industrial production.

In recent years, 5-Methoxypyrazine-2-acetonitrile has been explored for its potential therapeutic applications. One notable area of research is its use as a scaffold for developing new antifungal agents. Studies have shown that derivatives of 5-Methoxypyrazine-2-acetonitrile exhibit potent antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes and inhibition of key metabolic pathways, making it a promising lead compound for further development.

Beyond antifungal applications, 5-Methoxypyrazine-2-acetonitrile has also shown potential as an anticancer agent. Research has demonstrated that certain derivatives can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. These findings have opened new avenues for developing targeted therapies against various types of cancer, particularly those that are resistant to conventional treatments.

The pharmacokinetic properties of 5-Methoxypyrazine-2-acetonitrile have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. The compound's low toxicity and high selectivity towards target cells make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 5-Methoxypyrazine-2-acetonitrile (CAS No. 1261846-00-7) is a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique chemical structure and versatile functional groups make it an ideal scaffold for developing new therapeutic agents with potential applications in antifungal and anticancer treatments. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery efforts.